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Compound of Interest

Compound Name: Triisobutylamine

Cat. No.: B074697

Physical Properties of Triisobutylamine: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
triisobutylamine, specifically its boiling point and density. The information is presented to
support research, development, and handling of this compound in a laboratory and industrial
setting.

Core Physical Properties

Triisobutylamine, a sterically hindered tertiary amine, is a clear, pale yellow liquid at room
temperature.[1] Its physical characteristics are crucial for its application in various chemical
syntheses and formulations.

Data Summary

The following table summarizes the reported boiling point and density of triisobutylamine from
various sources. It is important to note that slight variations in these values can be attributed to
differences in experimental conditions and sample purity.
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Physical Property Value Conditions Source(s)
Boiling Point 191.5°C (376.7 °F) at 760 mmHg PubChem|[1]
190.6 °C at 760 mmHg Alfa Chemistry[2]
192-193 °C Chemical Point[3]
ChemicalBook[4],
192-193 °C at 770 mmHg i )
Sigma-Aldrich[5][6]
179 °C Stenutz[7]
Density 0.7864 g/mL at 20 °C (68 °F) PubChem[1]
0.788 g/lcm3 Alfa Chemistry[2]
Chemical Point[3],
0.766 g/mL at 25 °C ChemicalBook([4],
Sigma-Aldrich[5]
0.771 g/mL Stenutz[7]

Experimental Protocols

While the specific experimental records for the determination of triisobutylamine's physical

properties are not detailed in the cited literature, the following are standard and widely

accepted methodologies for measuring the boiling point and density of liquid organic

compounds.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Accurate determination is vital for purification by distillation and for characterizing the

substance.

1. Distillation Method:

This is a common and accurate method for determining the boiling point of a liquid, especially

when a larger sample size (typically > 5 mL) is available.
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o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle).

e Procedure:

The liquid is placed in the distillation flask along with boiling chips to ensure smooth
boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor that is
in equilibrium with the boiling liquid.

The liquid is heated to a steady boll.

The temperature is recorded when it stabilizes, which corresponds to the boiling point of
the liquid at the recorded atmospheric pressure.

2. Thiele Tube Method (Micro Method):

This method is suitable when only a small amount of the substance is available.

o Apparatus: A Thiele tube, a small test tube, a capillary tube (sealed at one end), a

thermometer, and a heat source.

e Procedure:

[e]

A small amount of the liquid is placed in the small test tube.
The capillary tube is inverted and placed inside the test tube.

The test tube is attached to the thermometer, and the assembly is placed in the Thiele
tube containing a high-boiling point oil.

The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will
emerge from the capillary tube.

Heating is stopped, and the liquid is allowed to cool.
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o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.

Determination of Density

Density is a fundamental physical property defined as mass per unit volume. It is often used to
assess the purity of a substance.

1. Pycnometer Method:

A pycnometer is a flask with a specific, accurately known volume, which allows for the precise
determination of the density of a liquid.

e Apparatus: A pycnometer, an analytical balance, and a constant temperature bath.

e Procedure:

[¢]

The mass of the clean, dry pycnometer is accurately measured.

o The pycnometer is filled with the liquid, and its mass is measured again. The temperature
of the liquid should be controlled and recorded.

o The volume of the pycnometer is determined by repeating the process with a reference
liquid of known density, such as deionized water.

o The density of the sample liquid is calculated by dividing the mass of the liquid by the
volume of the pycnometer.

2. Hydrometer Method:

A hydrometer is an instrument that measures the specific gravity (relative density) of liquids
based on the principle of buoyancy.

e Apparatus: A hydrometer and a graduated cylinder or other tall container.
e Procedure:

o The liquid is poured into a graduated cylinder.
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o The hydrometer is gently lowered into the liquid until it floats freely.

o The density is read directly from the scale on the stem of the hydrometer at the point
where the surface of the liquid meets the stem. The reading should be taken at the bottom
of the meniscus.

Logical Relationship of Property Determination

The following diagram illustrates the logical flow from the physical property of interest to the
common experimental methods used for its determination.
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Figure 1: Methods for Determining Physical Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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